Cas no 176853-91-1 (2-Nitro-9H-pyrido2,3-bindole)
2-Nitro-9H-pyrido2,3-bindole structure
Product Name:2-Nitro-9H-pyrido2,3-bindole
CAS No:176853-91-1
MF:C11H7N3O2
MW:213.192181825638
CID:1059312
PubChem ID:177310
Update Time:2025-04-20
2-Nitro-9H-pyrido2,3-bindole Chemical and Physical Properties
Names and Identifiers
-
- 2-nitro-9H-Pyrido[2,3-b]indole
- Nitro-A
- Nitro-AαC
- 2-Nitro-1H-pyrido[2,3-b]indole
- DB-314208
- 2-Nitro-9H-pyrido(2,3-b)indole
- DTXSID60170197
- 176853-91-1
- starbld0009138
- 1H-Pyrido(2,3-b)indole, 2-nitro-
- 9H-Pyrido[2,3-b]indole, 2-nitro-
- 2-Nitro-9H-pyrido2,3-bindole
-
- Inchi: 1S/C11H7N3O2/c15-14(16)10-6-5-8-7-3-1-2-4-9(7)12-11(8)13-10/h1-6H,(H,12,13)
- InChI Key: MZRPARBJFRBBRX-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=C2C(=N1)NC1C=CC=CC2=1)=O
Computed Properties
- Exact Mass: 213.05400
- Monoisotopic Mass: 213.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 74.5Ų
Experimental Properties
- PSA: 74.50000
- LogP: 3.14750
2-Nitro-9H-pyrido2,3-bindole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N520100-2.5mg |
2-Nitro-9H-pyrido[2,3-b]indole |
176853-91-1 | 2.5mg |
$207.00 | 2023-05-17 | ||
| TRC | N520100-25mg |
2-Nitro-9H-pyrido[2,3-b]indole |
176853-91-1 | 25mg |
$1642.00 | 2023-05-17 | ||
| TRC | N520100-100mg |
2-Nitro-9H-pyrido[2,3-b]indole |
176853-91-1 | 100mg |
$ 9200.00 | 2023-09-06 |
2-Nitro-9H-pyrido2,3-bindole Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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